1-[3-(4-Phenylphenoxy)propyl]-1,2,4-triazole

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 1-[3-(4-phenylphenoxy)propyl]-1,2,4-triazole
• InChI: InChI=1S/C17H17N3O/c1-2-5-15(6-3-1)16-7-9-17(10-8-16)21-12-4-11-20-14-18-13-19-20/h1-3,5-10,13-14H,4,11-12H2
• InChI Key: HIDHFMMPDIACKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCCCN3C=NC=N3

Description

1-[3-(4-phenylphenoxy)propyl]-1,2,4-triazole is a member of biphenyls.

Scientific Research Applications

Synthesis and Chemical Properties

Triazole derivatives, including 1,2,4-triazoles, have been extensively studied for their diverse biological activities and structural variations. The synthesis of these compounds involves novel methodologies that consider green chemistry, energy-saving, and sustainability. The development of new synthetic routes for triazole compounds is crucial for expanding their application in medicinal chemistry and other fields (Ferreira et al., 2013).

Biological Applications

Triazole derivatives exhibit a broad range of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These compounds have been the subject of significant research interest due to their potential as therapeutic agents against various diseases. The exploration of 1,2,4-triazoles in drug discovery has led to the identification of compounds with promising biological activities, encouraging further investigation into their mechanisms of action and therapeutic potential (Ohloblina, 2022).

Physico-Chemical and Industrial Applications

In addition to their biological activities, 1,2,4-triazole derivatives have been studied for their physico-chemical properties and applications in various industries. These compounds find use in optical materials, photosensitizers, coloring agents, antioxidants, and additives for fuels and oils. The versatility of 1,2,4-triazoles makes them valuable in fields beyond medicinal chemistry, including engineering, metallurgy, and agriculture (Parchenko, 2019).